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Compound of Interest

Compound Name: LUBAZODONE

Cat. No.: B1143000

A Note on "Lubazodone": Information regarding a compound named "Lubazodone" is not
readily available in scientific literature. It is possible that this may be a typographical error. This
guide will focus on two established medications with similar-sounding names and relevant
applications in neuroscience research: Lurasidone and Trazodone. Below you will find detailed
information on their receptor binding profiles, troubleshooting guides for related assays, and
relevant experimental protocols.

Lurasidone: Receptor Binding Profile and Assay
Troubleshooting

Lurasidone is an atypical antipsychotic with a high affinity for dopamine and serotonin
receptors. Understanding its cross-reactivity is crucial for interpreting experimental results.

Lurasidone Receptor Binding Affinity Data

The following table summarizes the in vitro binding affinities (Ki, in nM) of Lurasidone for
various neurotransmitter receptors. Lower Ki values indicate higher binding affinity.
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Receptor Subtype Ki (nM) Receptor Family
Serotonin 5-HT7 0.49-0.5 Serotonin
Serotonin 5-HT2A 0.47 - 2.03 Serotonin
Dopamine D2 0.994 - 1.68 Dopamine
Serotonin 5-HT1A 6.38 - 6.8 Serotonin
Adrenergic a2C 10.8 Adrenergic
Adrenergic a2A 41 Adrenergic
Adrenergic al 48 Adrenergic
Dopamine D1 262 Dopamine
Serotonin 5-HT2C 415 Serotonin
Histamine H1 >1000 Histamine
Muscarinic M1 >1000 Muscarinic

Data compiled from multiple sources.[1][2][3][4][5]

Lurasidone Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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